Cas no 40971-90-2 (1,2,3,6-Tetrahydrophthalic anhydride)
40971-90-2 structure
Product Name:1,2,3,6-Tetrahydrophthalic anhydride
CAS No:40971-90-2
MF:C8H8N4O2
MW:192.17472076416
CID:3161584
PubChem ID:102030693
Update Time:2025-04-21
1,2,3,6-Tetrahydrophthalic anhydride Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,6-Tetrahydrophthalic anhydride
- ethyl tetrazolo[1,5-a]pyridine-8-carboxylate
- ethyl [1,2,3,4]tetrazolo[1,5-a]pyridine-8-carboxylate
- 40971-90-2
- DTXSID701258398
-
- MDL: MFCD11975794
- Inchi: 1S/C8H8N4O2/c1-2-14-8(13)6-4-3-5-12-7(6)9-10-11-12/h3-5H,2H2,1H3
- InChI Key: HJPGXRQWRGMTBM-UHFFFAOYSA-N
- SMILES: C12=NN=NN1C=CC=C2C(OCC)=O
Computed Properties
- Exact Mass: 192.06472551Da
- Monoisotopic Mass: 192.06472551Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 69.4Ų
1,2,3,6-Tetrahydrophthalic anhydride Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
40971-90-2 (1,2,3,6-Tetrahydrophthalic anhydride) Related Products
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